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Compound of Interest

Compound Name: 1-(4-Hydroxyphenyl)azetidin-2-one

CAS No.: 1309606-48-1

Cat. No.: B3046815 Get Quote

As a Senior Application Scientist, I cannot overstate the importance of precision when handling

beta-lactam intermediates like 1-(4-Hydroxyphenyl)azetidin-2-one. While often viewed merely

as a structural building block (specifically for cholesterol absorption inhibitors like Ezetimibe),

this compound possesses a reactive azetidin-2-one ring that dictates both its biological activity

and its disposal requirements.[1]

Critical Safety Alert: The primary operational risk is Serious Eye Damage (H318).[1] Unlike

standard irritants, this compound can cause irreversible corneal opacity. Your disposal

protocols must prioritize ocular protection above all else. Furthermore, improper disposal of

beta-lactam structures contributes to environmental sensitization; therefore, complete

destruction via incineration is the only acceptable endpoint.

Chemical Profile & Hazard Identification
Before initiating any disposal workflow, verify the material identity. This protocol applies

specifically to the core beta-lactam intermediate.[1]
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Parameter Technical Specification

Chemical Name 1-(4-Hydroxyphenyl)azetidin-2-one

CAS Number 1309606-48-1

Molecular Formula C₉H₉NO₂

Physical State Solid (Powder), Melting Point: 220-222 °C

Key Hazards (GHS)

H318 (Causes serious eye damage), H302

(Harmful if swallowed), H315 (Skin irritation),

H335 (Respiratory irritation).[1][2]

Reactivity
Susceptible to hydrolysis (ring-opening) in

alkaline or acidic conditions.[1]

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient. The risk of particulate generation during solid waste transfer

requires a higher tier of protection.

Eye/Face Protection (Mandatory): Tightly fitting chemical safety goggles AND a face shield.

[1] Rationale: The fine powder nature increases the risk of airborne particulates settling on

the eye surface, where lachrymal fluid can facilitate immediate irritation or damage.

Respiratory Protection: NIOSH-approved N95 (minimum) or P100 particulate respirator if

handling open powders outside a fume hood.[1]

Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm).[1] Double-gloving is

recommended during waste consolidation to prevent cross-contamination.[1]

Step-by-Step Disposal Protocols
A. Solid Waste (Bulk Substance & Contaminated Solids)
[1]

Primary Method: High-Temperature Incineration.[1]

Protocol:
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Consolidation: Transfer waste solids into a wide-mouth high-density polyethylene (HDPE)

jar. Avoid glass containers for solid waste to prevent breakage-induced spills.[1]

Labeling: Label as "Hazardous Waste - Toxic/Irritant." Explicitly note "Beta-Lactam

Intermediate" on the tag to alert waste handlers of potential sensitization risks.[1]

Disposal Path: Route to a licensed hazardous waste incinerator equipped with

afterburners and scrubbers. The beta-lactam ring must be thermally destroyed (>500°C) to

ensure no bioactive residues enter the environment.[1]

B. Liquid Waste (Mother Liquors & Solvents)[1]
Segregation: Do not mix with aqueous basic waste unless intentional deactivation is planned

(see Section C).[1]

Protocol:

Solvent Compatibility: Collect in compatible carboys (e.g., halogenated or non-

halogenated organic waste streams, depending on the solvent used).

pH Check: Ensure the waste stream is near neutral. Strongly acidic or basic conditions

can cause uncontrolled hydrolysis and heat generation in the waste container.

C. Spill Management & Chemical Deactivation (The
"Expert" Protocol)

Scientific Rationale: The azetidin-2-one ring is strained.[1][3] In the event of a spill or for

cleaning residues, we can exploit this strain to chemically deactivate the molecule.[4]

Alkaline hydrolysis opens the beta-lactam ring, converting it into a linear, pharmacologically

inactive amino acid derivative.[5]

Deactivation Solution: 1 M Sodium Hydroxide (NaOH).[1][4][5][6]

Procedure:

Isolate the spill area.

Cover the spill with absorbent pads soaked in 1 M NaOH.
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Allow contact time of 30 minutes. This ensures the hydrolysis of the lactam ring is

thermodynamically complete.

Neutralize the residue with weak acid (e.g., dilute HCl) to pH 6-8 before final cleanup.[6]

Dispose of cleanup materials as hazardous solid waste.

Decontamination of Glassware
Never wash contaminated glassware directly in the sink. Traces of beta-lactams in municipal

water systems are a significant environmental compliance violation.[1]

Solvent Rinse: Rinse glassware with a minimal amount of acetone or methanol to solubilize

residues. Collect this rinse as Organic Liquid Waste.

Base Bath Treatment: Immerse glassware in a base bath (KOH/Isopropanol) for >2 hours.

This ensures any remaining traces are chemically hydrolyzed (ring-opened) and deactivated.

[1]

Final Wash: Wash with soap and water as normal.

Visualized Disposal Decision Tree
The following diagram outlines the logical flow for categorizing and treating waste streams

associated with 1-(4-Hydroxyphenyl)azetidin-2-one.
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Figure 1: Operational workflow for the segregation, deactivation, and disposal of azetidin-2-one

intermediates.[1] Note the specific deactivation step for spills to ensure ring cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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